Cas no 2171923-16-1 (3-(cyclopropylmethyl)amino-2,2-difluoropropanamide)

• Product Name: 3-(cyclopropylmethyl)amino-2,2-difluoropropanamide
• CAS No: 2171923-16-1
• MF: C₇H₁₂F₂N₂O
• MW: 178.179788589478
• CID: 6012030
• PubChem ID: 165519834
• Update Time: 2025-06-08

3-(cyclopropylmethyl)amino-2,2-difluoropropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethyl)amino-2,2-difluoropropanamide
• 3-[(cyclopropylmethyl)amino]-2,2-difluoropropanamide
• 2171923-16-1
• EN300-1269935

• Inchi： 1S/C7H12F2N2O/c8-7(9,6(10)12)4-11-3-5-1-2-5/h5,11H,1-4H2,(H2,10,12)
• InChI Key： LWZCCDBNNYQRFU-UHFFFAOYSA-N
• SMILES： FC(C(N)=O)(CNCC1CC1)F

Computed Properties

• Exact Mass: 178.09176933g/mol
• Monoisotopic Mass: 178.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(cyclopropylmethyl)amino-2,2-difluoropropanamide

Introduction to 3-(cyclopropylmethyl)amino-2,2-difluoropropanamide (CAS No. 2171923-16-1)

3-(cyclopropylmethyl)amino-2,2-difluoropropanamide, identified by the chemical compound code CAS No. 2171923-16-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of derivatives characterized by its unique structural features, which include a cyclopropylmethyl group and fluorinated propanamide backbone. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

The structure of 3-(cyclopropylmethyl)amino-2,2-difluoropropanamide is meticulously designed to interact with biological targets in a specific manner. The cyclopropylmethyl moiety contributes to steric hindrance, which can be crucial for optimizing binding affinity to protein receptors. Concurrently, the fluorine atoms introduce electron-withdrawing effects, influencing the electronic properties of the molecule and potentially enhancing its metabolic stability. These structural attributes are often leveraged in the design of novel therapeutic agents to achieve desired pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated amides due to their potential advantages in drug design. Fluorine substitution has been widely recognized for its ability to modulate lipophilicity, metabolic stability, and binding affinity. The incorporation of fluorine atoms into bioactive molecules often leads to improved pharmacological properties, such as increased bioavailability and prolonged half-life. 3-(cyclopropylmethyl)amino-2,2-difluoropropanamide exemplifies this trend, as its fluorinated structure may offer enhanced efficacy and reduced susceptibility to enzymatic degradation.

One of the most compelling aspects of 3-(cyclopropylmethyl)amino-2,2-difluoropropanamide is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in various diseases. For instance, studies have suggested that structurally related fluorinated amides could interfere with key metabolic pathways or signal transduction cascades. While specific clinical data on CAS No. 2171923-16-1 is still emerging, preliminary findings are promising and warrant further investigation.

The synthesis of 3-(cyclopropylmethyl)amino-2,2-difluoropropanamide represents a sophisticated challenge for organic chemists due to the complexity of its framework. Advanced synthetic methodologies are employed to construct the desired structure with high precision. Techniques such as multi-step organic synthesis, including cross-coupling reactions and fluorination processes, are commonly utilized. The successful preparation of this compound not only demonstrates the chemist's expertise but also opens avenues for exploring its derivatives with tailored properties.

The pharmacological evaluation of 3-(cyclopropylmethyl)amino-2,2-difluoropropanamide involves rigorous testing across various in vitro and in vivo models. These studies aim to assess its potency, selectivity, toxicity profile, and pharmacokinetic behavior. Advanced computational modeling techniques are often employed to predict how the molecule will interact with biological targets before experimental validation. Such approaches streamline the drug discovery process by identifying promising candidates early in the development pipeline.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug design. 3-(cyclopropylmethyl)amino-2,2-difluoropropanamide serves as an excellent example of how incorporating diverse functional groups can lead to novel therapeutic entities. Its unique combination of cyclopropyl and fluorinated moieties may enable it to interact with biological targets in ways that conventional compounds cannot. This versatility makes it an attractive scaffold for further chemical modification and optimization.

The regulatory landscape for novel pharmaceutical compounds like CAS No. 2171923-16-1 is stringent but well-established. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for advancing a compound through clinical trials and eventual market approval. Researchers must navigate complex regulatory requirements while ensuring the safety and efficacy of their candidates. The journey from laboratory discovery to market-ready drug is arduous but indispensable for addressing global health challenges.

In conclusion,3-(cyclopropylmethyl)amino-2,2-difluoropropanamide (CAS No. 2171923-16-1) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features make it a compelling candidate for further research and development. As scientific understanding continues to evolve,this compound may play a pivotal role in shaping future treatments and improving patient outcomes worldwide.